Cas no 852851-89-9 (9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE)

9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE structure
852851-89-9 structure
Product Name:9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE
CAS No:852851-89-9
MF:C10H9ClO3
MW:212.629662275314
CID:844337
PubChem ID:4962246
Update Time:2025-04-19

9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

    • 9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE
    • 9-CHLORO-3,4-DIHYDRO-2H-BENZO[B][1,4]DIOXEPINE-7-CARBALDEHYDE
    • SR-01000068486
    • EN300-13122
    • SR-01000068486-1
    • AKOS000302171
    • CS-0456250
    • 852851-89-9
    • PFMDPBFEHLDZOY-UHFFFAOYSA-N
    • SCHEMBL565128
    • J-519500
    • Z89265798
    • 9-Chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde, AldrichCPR
    • MFCD06655675
    • 6-chloro-3,4-dihydro-2H-1,5-benzodioxepine-8-carbaldehyde
    • AB00733036-01
    • G40758
    • MDL： MFCD06655675
    • Inchi： 1S/C10H9ClO3/c11-8-4-7(6-12)5-9-10(8)14-3-1-2-13-9/h4-6H,1-3H2
    • InChI Key： PFMDPBFEHLDZOY-UHFFFAOYSA-N
    • SMILES： ClC1=CC(C=O)=CC2=C1OCCCO2

Computed Properties

  • Exact Mass: 212.0240218g/mol
  • Monoisotopic Mass: 212.0240218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.5Ų

9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE Security Information

  • HazardClass：IRRITANT

9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T776593-25mg
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde
 852851-89-9
25mg
 $ 50.00 2022-06-02
TRC
T776593-50mg
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde
 852851-89-9
50mg
 $ 70.00 2022-06-02
TRC
T776593-250mg
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde
 852851-89-9
250mg
 $ 275.00 2022-06-02
Enamine
EN300-13122-0.05g
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde
 852851-89-9 95%
0.05g
 $76.0 2023-05-01
Enamine
EN300-13122-0.1g
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde
 852851-89-9 95%
0.1g
 $113.0 2023-05-01
Enamine
EN300-13122-0.25g
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde
 852851-89-9 95%
0.25g
 $162.0 2023-05-01
Enamine
EN300-13122-0.5g
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde
 852851-89-9 95%
0.5g
 $310.0 2023-05-01
Enamine
EN300-13122-1.0g
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde
 852851-89-9 95%
1g
 $414.0 2023-05-01
Enamine
EN300-13122-2.5g
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde
 852851-89-9 95%
2.5g
 $810.0 2023-05-01
Enamine
EN300-13122-5.0g
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde
 852851-89-9 95%
5g
 $1199.0 2023-05-01

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